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Compound of Interest

Compound Name: Givosiran

Cat. No.: B15604130 Get Quote

Givosiran for Research: Technical Support
Center
This technical support center provides best practices, troubleshooting guides, and frequently

asked questions (FAQs) for the long-term storage and handling of Givosiran in a research

setting. The information is intended for researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)
Q1: How should I store the Givosiran vial upon receipt?

A1: Givosiran, as supplied in the GIVLAARI® vial, should be stored at 2°C to 25°C (36°F to

77°F). It is crucial to keep the vial in its original carton to protect it from light.

Q2: The Givosiran vial is labeled as "single-use only." Can I still use it for multiple

experiments?

A2: The "single-use" designation is for clinical administration to ensure sterility and prevent

contamination. For research purposes, where multiple experiments may be conducted from a

single vial, it is imperative to handle the solution using strict aseptic techniques to prevent

contamination. Once the vial septum has been punctured, the risk of contamination increases.

It is best practice to aliquot the solution for long-term storage immediately after opening.
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Q3: What is the recommended procedure for long-term storage of Givosiran for research?

A3: While specific long-term storage data for research applications of the commercial

Givosiran solution is not publicly available, the following best practices, adapted from general

guidelines for siRNA therapeutics, are recommended:

Aseptic Technique: Work in a laminar flow hood and use sterile, RNase-free pipette tips, and

microcentrifuge tubes.

Aliquoting: Immediately after opening the vial, dispense the Givosiran solution into small,

single-use aliquots in sterile, RNase-free polypropylene tubes. The volume of the aliquots

should be based on your typical experimental needs to minimize waste.

Storage Temperature: Store the aliquots at -20°C or, for even greater stability, at -80°C.[1]

Use a non-frost-free freezer to avoid temperature fluctuations.[1][2]

Labeling: Clearly label each aliquot with the name of the compound, concentration, and the

date of aliquoting.

Q4: How many freeze-thaw cycles can Givosiran tolerate?

A4: Specific freeze-thaw stability data for the Givosiran solution is not available. For general

siRNA therapeutics, it is recommended to limit freeze-thaw cycles to no more than five.[1]

Aliquoting is the most effective strategy to avoid repeated freeze-thaw cycles.

Q5: What diluents are recommended for Givosiran in research experiments?

A5: Givosiran is supplied as a ready-to-use solution. For experimental purposes, dilutions

should be made in sterile, RNase-free buffers. Suitable diluents may include:

RNase-free water[2]

Phosphate-buffered saline (PBS)

Cell culture medium appropriate for your experiment

It is advisable to prepare working dilutions fresh for each experiment and not to store them for

extended periods, as the stability of diluted Givosiran is unknown. For esiRNAs, it is
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recommended not to store them at concentrations below 20 ng/µl for more than a few days.[3]

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Reduced efficacy in in-vitro/in-

vivo experiments

Degradation of Givosiran due

to improper storage or

handling.

- Ensure storage at -20°C or

-80°C in a non-frost-free

freezer. - Limit freeze-thaw

cycles by using single-use

aliquots.[1] - Use sterile,

RNase-free reagents and

consumables to prevent

degradation by nucleases.[2]

Contamination of the Givosiran

stock.

- Always use aseptic

techniques when handling the

solution. - If contamination is

suspected, discard the aliquot

and use a fresh one.

Inconsistent experimental

results

Inaccurate pipetting of the

viscous Givosiran solution.

- Use positive displacement

pipettes or reverse pipetting

techniques for accurate

measurement. - Ensure the

solution is completely thawed

and mixed gently before use.

Multiple freeze-thaw cycles.

- Prepare a new set of single-

use aliquots from a fresh vial

and limit their freeze-thaw

cycles.

Data Presentation
Table 1: Recommended Storage Conditions for Givosiran and General siRNA Therapeutics
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Product Formulation
Unopened Vial

Storage

Opened

Vial/Aliquot

Storage

(Research Use)

Stability

Givosiran

(GIVLAARI®)

Ready-to-use

solution (189

mg/mL)

2°C to 25°C

(protect from

light)

Recommended:

Aliquot and store

at -20°C or -80°C

(based on

general siRNA

guidelines)

Data not publicly

available for

long-term frozen

storage of the

commercial

solution.

General siRNA

(Dry Pellet)

Lyophilized

powder

-20°C in a non-

frost-free freezer

-20°C in a non-

frost-free freezer

Stable for at

least 1 year.[1]

General siRNA

(Resuspended)

In RNase-free

buffer
N/A

-20°C in a non-

frost-free freezer

Stable for at

least 6 months.

[1] Limit freeze-

thaw cycles to

<5.[1]

Experimental Protocols
Protocol 1: Aliquoting Givosiran for Long-Term Research Storage

Preparation: Before opening the Givosiran vial, prepare sterile, RNase-free polypropylene

microcentrifuge tubes. Label them with "Givosiran," the concentration (189 mg/mL), and the

date. Work in a sterile environment, such as a laminar flow hood.

Vial Handling: Allow the Givosiran vial to come to room temperature if stored in the

refrigerator. Inspect the solution visually for particulate matter and discoloration. The solution

should be clear and colorless to yellow.[4]

Aliquoting: Using a sterile, RNase-free pipette tip, carefully withdraw the desired volume of

Givosiran solution. Dispense the solution into the prepared microcentrifuge tubes. It is

advisable to create aliquots of varying volumes based on anticipated experimental needs to

minimize waste.
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Storage: Immediately cap the tubes and place them in a freezer at -20°C or -80°C for long-

term storage.

Record Keeping: Maintain a detailed log of the aliquots, including the date of preparation and

the number of freeze-thaw cycles for each tube.

Protocol 2: Preparation of a Working Dilution of Givosiran

Thawing: Retrieve a single aliquot of Givosiran from the freezer and thaw it on ice.[3]

Mixing: Once completely thawed, gently vortex the tube to ensure a homogenous solution.

Dilution: Using sterile, RNase-free pipette tips and diluents (e.g., RNase-free PBS or cell

culture medium), prepare the desired working concentration. For example, to prepare a 1

mg/mL solution from the 189 mg/mL stock, you would perform a 1:189 dilution.

Use: Use the freshly prepared working dilution immediately in your experiment. Avoid storing

diluted solutions for extended periods.

Mandatory Visualizations
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Givosiran Mechanism of Action
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Caption: Mechanism of action of Givosiran in hepatocytes.
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Givosiran Research Storage Workflow

Receive Givosiran Vial

Store at 2-25°C
(Protect from light)

Prepare Sterile, RNase-free
 tubes and workspace

Aliquot into single-use volumes

Store aliquots at -20°C or -80°C
(Non-frost-free freezer)

Thaw single aliquot on ice

Retrieve one aliquot

Prepare fresh working dilution

Use in experiment

Discard unused diluted solution

Click to download full resolution via product page

Caption: Recommended workflow for Givosiran storage and handling.
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Disposal of Givosiran Waste
Unused Givosiran solution and contaminated materials should be disposed of in accordance

with local, state, and federal regulations for chemical and laboratory waste.[5][6] Do not

dispose of Givosiran via wastewater.[7] Consult your institution's Environmental Health and

Safety (EHS) office for specific guidelines.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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